2-[2-(Dimethylamino)ethyl]-6-methoxy-1-(3,4,5-trimethoxyphenyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione

• Molecular Formula: C25H28N2O7
• Molecular Weight: 468.5 g/mol
• IUPAC Name: 2-[2-(dimethylamino)ethyl]-6-methoxy-1-(3,4,5-trimethoxyphenyl)-1H-chromeno[2,3-c]pyrrole-3,9-dione
• InChI: InChI=1S/C25H28N2O7/c1-26(2)9-10-27-21(14-11-18(31-4)23(33-6)19(12-14)32-5)20-22(28)16-8-7-15(30-3)13-17(16)34-24(20)25(27)29/h7-8,11-13,21H,9-10H2,1-6H3
• InChI Key: ZBYYNRKNOOIEQV-UHFFFAOYSA-N
• SMILES: CN(C)CCN1C(C2=C(C1=O)OC3=C(C2=O)C=CC(=C3)OC)C4=CC(=C(C(=C4)OC)OC)OC

Description

2-[2-(Dimethylamino)ethyl]-6-methoxy-1-(3,4,5-trimethoxyphenyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione, also known as CDM-1, is a synthetic compound with potential therapeutic applications. It belongs to the class of chromeno[2,3-c]pyrrole-3,9-dione derivatives and has been the subject of extensive research due to its unique chemical structure and potential pharmacological properties.

Mechanism of Action

The exact mechanism of action of 2-[2-(Dimethylamino)ethyl]-6-methoxy-1-(3,4,5-trimethoxyphenyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione is not yet fully understood. However, it is believed to act by modulating various signaling pathways involved in cellular proliferation, apoptosis, and inflammation. It has also been shown to inhibit the activity of certain enzymes, such as cyclooxygenase-2 (COX-2), which are involved in the inflammatory response.
Biochemical and Physiological Effects:
2-[2-(Dimethylamino)ethyl]-6-methoxy-1-(3,4,5-trimethoxyphenyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione has been shown to exhibit a range of biochemical and physiological effects, including reducing the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). It has also been shown to induce apoptosis in cancer cells and inhibit the growth of tumor cells. Additionally, it has been shown to protect against oxidative stress and reduce the risk of cardiovascular disease.

Advantages and Limitations for Lab Experiments

One of the major advantages of 2-[2-(Dimethylamino)ethyl]-6-methoxy-1-(3,4,5-trimethoxyphenyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione is its potential as a therapeutic agent for various diseases. However, its use in lab experiments is limited by its complex synthesis process and the need for specialized equipment and expertise. Additionally, its high cost and limited availability may also pose challenges for researchers.

Future Directions

There are several future directions for research on 2-[2-(Dimethylamino)ethyl]-6-methoxy-1-(3,4,5-trimethoxyphenyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione. One potential area of focus is the development of more efficient and cost-effective synthesis methods. Another area of interest is the identification of the specific signaling pathways and enzymes targeted by 2-[2-(Dimethylamino)ethyl]-6-methoxy-1-(3,4,5-trimethoxyphenyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione, which could provide insights into its mechanism of action and potential therapeutic applications. Additionally, further studies are needed to evaluate the safety and efficacy of 2-[2-(Dimethylamino)ethyl]-6-methoxy-1-(3,4,5-trimethoxyphenyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione in clinical trials and to explore its potential use in combination with other drugs or therapies.

Synthesis Methods

The synthesis of 2-[2-(Dimethylamino)ethyl]-6-methoxy-1-(3,4,5-trimethoxyphenyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione involves a multi-step process that starts with the condensation of 3,4,5-trimethoxybenzaldehyde and 2,3-dihydro-1H-indene-1,5-dione to form a chromeno[2,3-c]pyrrole intermediate. This intermediate is then subjected to a series of reactions, including bromination, reduction, and methylation, to yield the final product.

Scientific Research Applications

2-[2-(Dimethylamino)ethyl]-6-methoxy-1-(3,4,5-trimethoxyphenyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione has been shown to exhibit a range of pharmacological activities, including anti-inflammatory, antioxidant, and anticancer properties. It has been studied extensively for its potential use in the treatment of various diseases, including cancer, neurodegenerative disorders, and cardiovascular diseases.